Cas no 1482772-83-7 (4-Bromo-1-(2-cyclopropylethyl)-1h-pyrazol-3-amine)

• Product Name: 4-Bromo-1-(2-cyclopropylethyl)-1h-pyrazol-3-amine
• CAS No: 1482772-83-7
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 5715494
• PubChem ID: 65596772
• Update Time: 2025-06-08

4-Bromo-1-(2-cyclopropylethyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine
• EN300-1107034
• AKOS014935416
• 1482772-83-7
• 1H-Pyrazol-3-amine, 4-bromo-1-(2-cyclopropylethyl)-
• 4-Bromo-1-(2-cyclopropylethyl)-1h-pyrazol-3-amine

• Inchi： 1S/C8H12BrN3/c9-7-5-12(11-8(7)10)4-3-6-1-2-6/h5-6H,1-4H2,(H2,10,11)
• InChI Key： PGRNTUYLLQISQA-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCC1CC1

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 341.0±22.0 °C(Predicted)
• pka: 1.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-1-(2-cyclopropylethyl)-1h-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 1482772-83-7 and Product Name: 4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine

4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine, identified by its CAS number 1482772-83-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The compound belongs to the pyrazole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse pharmacological properties. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of substituents such as bromine and cyclopropylethyl groups into the pyrazole core can modulate its pharmacokinetic and pharmacodynamic profiles, enhancing its efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine has emerged as a promising candidate in this context. Its unique structural features make it a versatile building block for drug discovery campaigns. The bromine atom at the 4-position provides a handle for further chemical modifications, while the cyclopropylethyl group contributes to steric hindrance and potential interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation and survival. Preclinical studies have indicated that 4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine exhibits inhibitory activity against several kinases, making it a candidate for further investigation as an anticancer agent. Additionally, its ability to cross the blood-brain barrier suggests potential therapeutic applications in neuro-oncology.

The synthesis of 4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom typically employs halogenation techniques, while the cyclopropylethyl group is often incorporated through nucleophilic substitution or cross-coupling reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to achieve high yields and purity levels.

The pharmacological evaluation of 4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Furthermore, it has shown moderate activity against inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

Computational modeling and molecular docking studies have been instrumental in understanding the binding interactions of 4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine with biological targets. These studies have provided insights into its mechanism of action and have guided the optimization of its chemical structure for improved potency and selectivity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The safety profile of 4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, although further investigations are needed to assess its long-term effects. Pharmacokinetic studies have revealed that it exhibits reasonable bioavailability and metabolic stability, which are essential characteristics for any potential therapeutic agent.

The future prospects for 4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential in treating neurological disorders, infectious diseases, and metabolic conditions. Additionally, efforts are underway to develop novel derivatives with enhanced pharmacological properties through structure-based drug design approaches.

In conclusion,4-Bromo-1-(2-cyclopropylethyl)-1H-pyrazol-3-amine (CAS No. 1482772-83-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.